Cas no 68192-59-6 (6-(4-Chlorophenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile)

• Product Name: 6-(4-Chlorophenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• CAS No: 68192-59-6
• MF: C₁₃H₉ClN₂OS
• MW: 276.741360425949
• MDL: MFCD00794505
• CID: 2193011
• Update Time: 2025-08-05

6-(4-Chlorophenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 6-(4-chlorophenyl)-1,2-dihydro-4-(methylthio)-2-oxo-
• 6-(4-chlorophenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• 6-(4-chlorophenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 6-(4-chlorophenyl)-4-(methylthio)-2-oxo-1H-pyridine-3-carbonitrile
• Maybridge3_006852
• Oprea1_120183
• MLS000755950
• HMS2594L16
• HMS1450H10
• HMS3379K17
• IDI1_018239
• SMR000337990
• Q27210210
• 6-(4-chlor
• 6-(4-Chlorophenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

• MDL： MFCD00794505
• Inchi： 1S/C13H9ClN2OS/c1-18-12-6-11(16-13(17)10(12)7-15)8-2-4-9(14)5-3-8/h2-6H,1H3,(H,16,17)
• InChI Key： VJOADGFNWKRPBG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(=C(C#N)C(N1)=O)SC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 467
• Topological Polar Surface Area: 78.2

Additional information on 6-(4-Chlorophenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

6-(4-Chlorophenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile: A Comprehensive Overview

6-(4-Chlorophenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile, identified by the CAS Registry Number 68192-59-6, is a chemically synthesized compound with a complex molecular structure. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring system with substituents at positions 4 and 6, as well as a nitrile group at position 3. The presence of these functional groups imparts unique chemical properties and reactivity to the compound.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Researchers have explored various synthetic pathways to optimize the reaction conditions, such as temperature, solvent systems, and catalysts. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

The structural features of 6-(4-Chlorophenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile make it a promising candidate for applications in drug discovery. The nitrile group at position 3 can act as a reactive site for further functionalization, enabling the design of bioactive molecules with tailored pharmacological properties. Recent studies have focused on the potential of this compound as a lead molecule for developing new therapies targeting various diseases, including cancer and neurodegenerative disorders.

In the field of agrochemistry, this compound has shown potential as a bioactive agent with pesticidal properties. The methylsulfanyl group at position 4 contributes to the compound's stability and bioavailability, making it suitable for agricultural applications. Field trials have demonstrated its effectiveness as a fungicide and insecticide under controlled conditions. Furthermore, researchers are investigating its environmental impact to ensure sustainable agricultural practices.

The molecular structure of CAS No 68192-59-6 also lends itself to applications in materials science. The pyridine ring system can serve as a building block for constructing advanced materials with unique electronic properties. For example, derivatives of this compound have been explored for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. These applications highlight the versatility of the compound across multiple disciplines.

Recent research has also focused on understanding the pharmacokinetic properties of this compound. Studies conducted in vitro and in vivo have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profile. These findings are critical for evaluating its suitability as a drug candidate or agrochemical agent. Additionally, computational modeling techniques have been employed to predict its interactions with biological targets at the molecular level.

In conclusion, 6-(4-Chlorophenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile (CAS No 68192-59-6) is a multifaceted compound with significant potential across various industries. Its unique chemical structure and functional groups make it an attractive target for further research and development. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in shaping innovative solutions in medicine, agriculture, and materials science.